Potassium 1H-pyrazole-5-trifluoroborate

• IUPAC Name: potassium;trifluoro(1H-pyrazol-5-yl)boranuide
• InChI: InChI=1S/C3H3BF3N2.K/c5-4(6,7)3-1-2-8-9-3;/h1-2H,(H,8,9);/q-1;+1
• InChI Key: QNHYBMZHGRWURK-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC=NN1)(F)(F)F.[K+]
• Molecular Formula: C3H3BF3KN2
• DSSTOX Substance ID: DTXSID10649121
• Molecular Weight: 173.98 g/mol
• CAS No.: 1013640-87-3

Description

Potassium 1H-pyrazole-5-trifluoroborate is a chemical compound with the molecular formula C3H3BF3KN2. It has a molecular weight of 173.975 g/mol. This compound is often used in scientific research.

Synthesis Analysis

This compound is an organotrifluoroborate that is involved in Suzuki-Miyaura cross-coupling reactions. Organotrifluoroborates are versatile and stable boronic acid surrogates.

Molecular Structure Analysis

The InChI code for this compound is 1S/C3H3BF3N2.K/c5-4(6,7)3-1-2-8-9-3;/h1-2H,(H,8,9);/q-1;+1. The SMILES string is B-(F)(F)F.[K+].

Chemical Reactions Analysis

This compound is involved in Suzuki-Miyaura cross-coupling reactions. These reactions are a type of palladium-catalyzed cross coupling reactions, which are widely used in organic synthesis.

Scientific Research Applications

Synthesis and Structural Analysis

• High-Yield Syntheses : Potassium 1H-pyrazole-5-trifluoroborate is used in the high-yield synthesis of various pyrazolylborates, contributing significantly to the development of new chemical compounds (Renn et al., 1995). These syntheses enable the exploration of diverse chemical structures and properties.
• Structural Characterization : The compound plays a crucial role in the structural characterization of various borates and metal complexes. Its unique properties facilitate the understanding of molecular geometries and bonding patterns (López et al., 1990).

Application in Complex Formation

• Complex Formation : this compound is instrumental in forming complexes with various metals, such as cobalt, copper, and nickel. These complexes have potential applications in fields like catalysis and material science (Alqamoudy & Alarabi, 2018).

Development of Energetic Materials

• Energetic Material Synthesis : This compound is crucial in synthesizing high-energy materials, particularly in the field of explosives and propellants. Its incorporation into various structures can lead to the development of new, more efficient energetic materials (Tang, He, & Shreeve, 2017).

Contribution to Organic Chemistry

• Organic Compound Synthesis : It is also used in the preparation of various organic compounds, showcasing its versatility in organic synthesis. This includes the development of compounds with potential medicinal properties (Chennapragada & Palagummi, 2018).

Exploration in Coordination Chemistry

• Coordination Chemistry : The compound contributes significantly to coordination chemistry, aiding in understanding the coordination modes of various ligands and metals. This understanding is pivotal for designing new catalysts and materials (Infantes et al., 2016).

Mechanism of Action

Target of Action

Potassium 1H-pyrazole-5-trifluoroborate is an organotrifluoroborate compound Organotrifluoroborates are generally known to be involved in suzuki-miyaura cross-coupling reactions .

Mode of Action

The mode of action of this compound is primarily through its involvement in Suzuki-Miyaura cross-coupling reactions . These reactions are a type of palladium-catalyzed cross-coupling reactions, which are used to synthesize organic compounds by coupling boronic acids with organic halides .

Biochemical Pathways

As an organotrifluoroborate, it is known to be involved in suzuki-miyaura cross-coupling reactions . These reactions are a key part of synthetic chemistry and are widely used in the synthesis of various organic compounds .

Result of Action

As a participant in suzuki-miyaura cross-coupling reactions, it contributes to the formation of carbon-carbon bonds, which are fundamental in the synthesis of a wide range of organic compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These factors can include the reaction conditions (such as temperature and pH), the presence of a catalyst (such as palladium in Suzuki-Miyaura reactions ), and the presence of other reactants. Organotrifluoroborates are generally known for their stability under a variety of reaction conditions .

Biochemical Analysis

Biochemical Properties

Potassium 1H-pyrazole-5-trifluoroborate plays a significant role in biochemical reactions, particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura cross-coupling reactions. This compound interacts with various enzymes and proteins, facilitating the transfer of organic groups from boron to palladium. The nature of these interactions involves the formation of stable boronic acid surrogates, which are compatible with a wide range of functional groups and reaction conditions .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the function of cells by modulating enzyme activity and altering metabolic flux. The compound’s impact on cell signaling pathways can lead to changes in gene expression, ultimately affecting cellular function and metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its role as a boronic acid surrogate in Suzuki-Miyaura cross-coupling reactions. The compound facilitates the transfer of organic groups from boron to palladium through transmetalation. This process involves the binding of this compound to palladium, leading to the formation of new carbon-carbon bonds. Additionally, the compound can inhibit or activate specific enzymes, resulting in changes in gene expression and cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under various conditions, making it suitable for long-term experiments. Its degradation products and their impact on cellular function need to be further investigated .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal effects on cellular function, while higher doses can lead to significant changes in enzyme activity and gene expression. Toxic or adverse effects at high doses have been observed, highlighting the importance of determining the optimal dosage for specific applications .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biochemical activity. The compound interacts with transporters and binding proteins that facilitate its localization and accumulation in specific cellular compartments. These interactions can influence the compound’s activity and function, affecting its overall efficacy in biochemical reactions .

Subcellular Localization

This compound exhibits specific subcellular localization, which can impact its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and optimizing its use in biochemical research .